Cas no 68143-13-5 (3(2H)-Pyridazinone, 4-bromo-5-methyl-2-phenyl-)

• Product Name: 3(2H)-Pyridazinone, 4-bromo-5-methyl-2-phenyl-
• CAS No: 68143-13-5
• MF: C₁₁H₉BrN₂O
• MW: 265.105961561203
• CID: 393658
• PubChem ID: 13187392
• Update Time: 2025-04-19

3(2H)-Pyridazinone, 4-bromo-5-methyl-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Pyridazinone, 4-bromo-5-methyl-2-phenyl-
• 4-bromo-5-methyl-2-phenylpyridazin-3-one
• 68143-13-5
• DTXSID50525879
• SCHEMBL5842939
• 4-Bromo-5-methyl-2-phenylpyridazin-3(2H)-one

• Inchi： 1S/C11H9BrN2O/c1-8-7-13-14(11(15)10(8)12)9-5-3-2-4-6-9/h2-7H,1H3
• InChI Key： MUEUUOAJDGKTML-UHFFFAOYSA-N
• SMILES： BrC1C(N(C2C=CC=CC=2)N=CC=1C)=O

Computed Properties

• Exact Mass: 263.98987
• Monoisotopic Mass: 263.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• PSA: 32.67